N-Methoxy-N-methyl-9H-xanthene-9-carboxamide
Overview
Description
“N-Methoxy-N-methyl-9H-xanthene-9-carboxamide” is a chemical compound with the molecular formula C16H15NO3 . It is not intended for human or veterinary use and is typically used for research purposes.
Physical And Chemical Properties Analysis
Xanthenes, the class of compounds to which “N-Methoxy-N-methyl-9H-xanthene-9-carboxamide” belongs, are structurally related to xanthones. The presence of different substituents in position 9 strongly influences their physical and chemical properties, as well as their biological applications .Scientific Research Applications
Comprehensive Analysis of N-methoxy-N-methyl-9H-xanthene-9-carboxamide Applications
N-methoxy-N-methyl-9H-xanthene-9-carboxamide is a compound with potential applications in various scientific research fields. Below is a detailed analysis of six unique applications, each within its own dedicated section.
Organic Synthesis Building Block: N-methoxy-N-methyl-9H-xanthene-9-carboxamide serves as a building block in organic synthesis. Its structure is amenable to further chemical modifications, making it a versatile reagent for constructing more complex molecules. This compound can be used to introduce the xanthene scaffold into new compounds, which is a core structure in many biologically active molecules .
Pharmaceutical Research: In pharmaceutical research, this compound’s derivatives are explored for their therapeutic potential. The xanthene core is present in many natural products and drugs, and modifications to this core can lead to the discovery of new pharmacophores with anti-cancer, anti-inflammatory, and neuroprotective properties .
Material Science: Xanthene derivatives are known for their fluorescent properties, which can be utilized in material science. N-methoxy-N-methyl-9H-xanthene-9-carboxamide could be used to develop new fluorescent dyes, sensors, or other materials that require light-emitting properties .
Catalysis: The xanthene moiety can act as a ligand in catalytic systems. It can bind to metals and create complexes that are used as catalysts in various chemical reactions, including those that are important in industrial processes .
Biological Studies: This compound can be used in biological studies to probe the function of enzymes and receptors. By attaching it to other molecules, researchers can track its movement and interactions within cells, aiding in the understanding of cellular processes .
Analytical Chemistry: In analytical chemistry, derivatives of N-methoxy-N-methyl-9H-xanthene-9-carboxamide can be employed as standards or reagents in chromatography and spectrometry. These applications benefit from the compound’s stability and distinct chemical properties .
Safety and Hazards
The safety data sheet for a related compound, Xanthene-9-carboxamide, indicates that it is toxic if swallowed . It is recommended to wash face, hands, and any exposed skin thoroughly after handling and to avoid eating, drinking, or smoking when using this product . In case of ingestion, immediate medical attention is required .
Mechanism of Action
Target of Action
Xanthones, a class of compounds to which this compound belongs, are known to exhibit a wide range of bioactivities . .
Mode of Action
The mode of action of N-Methoxy-N-methyl-9H-xanthene-9-carboxamide is currently unknown. Xanthones are known to interact with various biological targets, leading to a multitude of effects . The specific interactions of this compound with its targets, and the resulting changes, are areas for future research.
Biochemical Pathways
Xanthones are known to modulate several biological responses, suggesting they may affect multiple pathways
Result of Action
As a xanthone derivative, it may share some of the biological activities common to this class of compounds, such as anti-cancer, anti-Alzheimer, and anti-inflammatory activities . .
properties
IUPAC Name |
N-methoxy-N-methyl-9H-xanthene-9-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-17(19-2)16(18)15-11-7-3-5-9-13(11)20-14-10-6-4-8-12(14)15/h3-10,15H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNPXFBJELWBRHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1C2=CC=CC=C2OC3=CC=CC=C13)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methoxy-N-methyl-9H-xanthene-9-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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